Cas no 2228350-14-7 (2-(2,5-dihydroxyphenyl)-3-methylbutanoic acid)

• Product Name: 2-(2,5-dihydroxyphenyl)-3-methylbutanoic acid
• CAS No: 2228350-14-7
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6027713
• PubChem ID: 165761168
• Update Time: 2025-06-11

2-(2,5-dihydroxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dihydroxyphenyl)-3-methylbutanoic acid
• 2228350-14-7
• EN300-1765098

• Inchi： 1S/C11H14O4/c1-6(2)10(11(14)15)8-5-7(12)3-4-9(8)13/h3-6,10,12-13H,1-2H3,(H,14,15)
• InChI Key： OLNFKEKILIZRRV-UHFFFAOYSA-N
• SMILES： OC(C(C1C=C(C=CC=1O)O)C(C)C)=O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-(2,5-dihydroxyphenyl)-3-methylbutanoic acid

Introduction to 2-(2,5-dihydroxyphenyl)-3-methylbutanoic acid (CAS No. 2228350-14-7)

2-(2,5-dihydroxyphenyl)-3-methylbutanoic acid (CAS No. 2228350-14-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This article aims to provide a comprehensive overview of 2-(2,5-dihydroxyphenyl)-3-methylbutanoic acid, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

2-(2,5-dihydroxyphenyl)-3-methylbutanoic acid is a phenolic acid derivative with a molecular formula of C₁₁H₁₄O₄. The compound features a substituted phenyl ring with two hydroxyl groups at the 2 and 5 positions, and a branched butanoic acid chain attached to the phenyl ring. This unique structure confers several important properties to the molecule:

• Solubility: The presence of hydroxyl groups enhances the compound's solubility in polar solvents, making it suitable for various chemical and biological assays.
• Stability: The compound exhibits good stability under standard laboratory conditions, although it may be sensitive to strong acids or bases.
• Reactivity: The hydroxyl groups and carboxylic acid functional groups provide multiple sites for chemical reactions, enabling the synthesis of various derivatives and conjugates.

Biological Activities and Potential Applications

Recent studies have explored the biological activities of 2-(2,5-dihydroxyphenyl)-3-methylbutanoic acid, revealing its potential in several therapeutic areas:

• Antioxidant Activity: Phenolic compounds are known for their antioxidant properties. Research has shown that 2-(2,5-dihydroxyphenyl)-3-methylbutanoic acid exhibits significant antioxidant activity, which may be beneficial in preventing oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.
• Anti-inflammatory Effects: Inflammation is a key factor in many chronic diseases. Studies have demonstrated that 2-(2,5-dihydroxyphenyl)-3-methylbutanoic acid possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and mediators.
• Cytotoxicity Against Cancer Cells: Preliminary in vitro studies have indicated that 2-(2,5-dihydroxyphenyl)-3-methylbutanoic acid exhibits selective cytotoxicity against certain cancer cell lines. This suggests its potential as a lead compound for developing new anticancer drugs.
• Mitochondrial Function: Emerging research has highlighted the role of mitochondrial dysfunction in various diseases. Some studies have shown that 2-(2,5-dihydroxyphenyl)-3-methylbutanoic acid can modulate mitochondrial function, potentially offering therapeutic benefits in mitochondrial disorders.

Clinical Trials and Future Prospects strong>

The promising biological activities of < strong > 2-( 2 , 5 -dihydroxyphenyl ) - 3 -methylbutanoic acid strong > have led to increased interest in its clinical evaluation. Several preclinical studies are currently underway to assess its safety and efficacy in animal models of various diseases. These studies aim to provide essential data for advancing the compound into human clinical trials.

In addition to its therapeutic potential, there is growing interest in exploring the use of 2 -( 2 , 5 -dihydroxyphenyl ) - 3 -methylbutanoic acid strong > as a research tool. Its unique chemical structure and biological activities make it a valuable compound for investigating molecular mechanisms underlying various physiological processes and disease states.

< strong > Conclusion strong > p > < p >< strong > 2 -( 2 , 5 -dihydroxyphenyl ) - 3 -methylbutanoic acid strong > ( CAS No . 228350 -14-7 ) represents an exciting new compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure , coupled with its diverse biological activities , positions it as a promising candidate for further investigation . As research continues to uncover more about this compound , it is likely to play an increasingly important role in the development of novel therapeutic agents and research tools . p > article > response >